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Comparison of Cardiac Performance Effects

The table below summarizes the key comparative effects of enflurane and isoflurane on cardiac

performance based on experimental data.

Performance
Parameter

Enflurane Isoflurane
Experimental Context &
Notes

Myocardial
Contractility

Significant negative

inotropic effect; most
depressed at high

doses [1] [2] [3]

Better preserved

contractility at high
doses; less

depression than
enflurane [1] [3]

Chronically instrumented

dog model, 1.75 MAC [1] [3].

Systemic Vascular
Resistance (SVR)

Decreases [4] Decreases more
significantly than

enflurane [3]

The decrease in SVR is a
primary reason for the drop

in Mean Arterial Pressure
with isoflurane [4].

Heart Rate Moderate increase
[1] [3]

Greater increase than
enflurane and

halothane [3]

In dogs, the increase helps
maintain cardiac output [4]

[3].
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Performance
Parameter

Enflurane Isoflurane
Experimental Context &
Notes

Coronary Blood
Flow

Well-preserved even

during profound
hypotension [1]

Well-preserved;

causes coronary
vasodilation [1] [3]

No evidence of coronary

steal with isoflurane in fixed
coronary stenosis [4].

Myocardial
Protection from
Reperfusion Injury

Marginal effect on
infarct size reduction

[5]

No significant
protection when

administered only
during reperfusion [5]

Rabbit model of regional
myocardial ischemia.

Desflurane and sevoflurane
showed significant protection

[5].

Sensitization to
Catecholamines

Does not sensitize

the heart; adrenaline
can be safely used

[2]

Sensitizes

myocardium to
epinephrine,

increasing risk of
arrhythmias [6]

A clinical consideration for

arrhythmogenic potential [6]
[2].

Detailed Experimental Protocols and Data

The conclusions above are drawn from specific experimental models. Here is a detailed look at the key

methodologies.

Protocol: Equihypotensive Dose Comparison in a Chronic Dog
Model

This study directly compared the effects of enflurane and isoflurane at doses that achieved the same level of

hypotension [1].

Objective: To compare the effects on cardiac performance and organ blood flow at equal hypotensive

doses.
Model: Chronically instrumented dogs (n=10), allowing for hemodynamic measurement in a

conscious, resting state before anesthesia.
Measured Parameters: Aortic and left ventricular pressures, rate of left ventricular pressure rise

(dP/dt, a measure of contractility), myocardial wall thickening, cardiac output, and coronary and renal
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blood flows.

Anesthetic Administration: All three anesthetics (halothane, enflurane, isoflurane) were
administered on different days to each dog at doses to reduce mean arterial pressure to 70, 45, and

two intermediate pressures.
Key Findings: While all anesthetics depressed cardiac performance, the depression was similar until

the highest hypotensive dose (MAP = 45 mmHg). At this level, cardiac performance was most
depressed by enflurane and best maintained by isoflurane [1].

Protocol: Myocardial Reperfusion Injury in a Rabbit Model

This study investigated the cardioprotective effects of volatile anesthetics administered specifically during

the reperfusion phase [5].

Objective: To determine the effects on myocardial reperfusion injury in vivo.
Model: Chloralose-anaesthetized rabbits (n=50) subjected to 30 minutes of coronary artery occlusion

followed by 120 minutes of reperfusion.
Measured Parameters: Left ventricular pressure, cardiac output, and infarct size (via

triphenyltetrazolium staining).
Anesthetic Administration: During the first 15 minutes of reperfusion, rabbits received 1 MAC of

enflurane, isoflurane, sevoflurane, desflurane, or no treatment (control).
Key Findings: Isoflurane showed no protective effect on infarct size, while enflurane had only a

marginal effect. Desflurane and sevoflurane significantly reduced infarct size, suggesting different
protective mechanisms at the cellular level [5].

Mechanisms of Anesthetic-Induced Cardioprotection

Volatile anesthetics can protect the myocardium by activating innate cellular signaling pathways, a

phenomenon known as anesthetic-induced preconditioning (APC). Although the data above shows isoflurane

was ineffective when given only at reperfusion, other studies confirm it has protective effects when

administered before ischemia, similar to ischemic preconditioning [7].

The diagram below illustrates the core signaling pathway through which isoflurane and other volatile

anesthetics are thought to confer cardioprotection.
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The pathway involves:

Trigger Phase: Isoflurane stimulates G-protein-coupled receptors (e.g., A1 adenosine receptors) or

directly activates mitochondrial ATP-sensitive potassium (mitoKATP) channels. This leads to a small
burst of Reactive Oxygen Species (ROS) and activation of Protein Kinase C (PKC) [7].

Effector Phase: PKC phosphorylates and sensitizes both sarcolemmal KATP (sarcKATP) channels
and mitoKATP channels. During a subsequent ischemic insult, the primed sarcKATP channels open
sooner, shortening the action potential and reducing calcium influx, thereby decreasing energy
demand. The mitoKATP channels open to depolarize the mitochondrial membrane, further
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preventing dangerous calcium overload—a key trigger for cell death. The combined effect is

cytoprotection [7].

Key Takeaways for Research and Development

Isoflurane is superior for maintaining cardiac output during profound hypotension, as it causes

less depression of myocardial contractility compared to enflurane [1] [3].
Enflurane has a more favorable arrhythmogenic profile in the presence of catecholamines,

making it a potentially safer choice in scenarios where adrenaline is required [6] [2].
Cardioprotection is agent and timing-dependent. While isoflurane is a well-established pre-

conditioning agent, it did not protect against reperfusion injury when administered only during
reperfusion, unlike desflurane and sevoflurane [5]. The cellular mechanisms involve complex

signaling pathways centered on KATP channels [7].
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[https://www.smolecule.com/products/b527157#enflurane-vs-isoflurane-cardiac-performance-

comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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